Cas no 436086-97-4 (N-(4-Piperidin-1-yl-phenyl)-succinamicacid)
N-(4-Piperidin-1-yl-phenyl)-succinamicacid Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxo-4-((4-(piperidin-1-yl)phenyl)amino)butanoic acid
- 4-oxo-4-(4-piperidin-1-ylanilino)butanoic acid
- Butanoic acid,4-oxo-4-[[4-(1-piperidinyl)phenyl]amino]-
- N-(4-PIPERIDIN-1-YL-PHENYL)-SUCCINAMIC ACID
- 3-[N-(4-piperidylphenyl)carbamoyl]propanoic acid
- N-(4-Piperidin-1-yl-phenyl)-succinamicacid
-
- Inchi: 1S/C15H20N2O3/c18-14(8-9-15(19)20)16-12-4-6-13(7-5-12)17-10-2-1-3-11-17/h4-7H,1-3,8-11H2,(H,16,18)(H,19,20)
- InChI Key: LUUNYEARQACGDQ-UHFFFAOYSA-N
- SMILES: O=C(CCC(=O)O)NC1C=CC(=CC=1)N1CCCCC1
Computed Properties
- Exact Mass: 276.14700
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
Experimental Properties
- PSA: 69.64000
- LogP: 2.61820
N-(4-Piperidin-1-yl-phenyl)-succinamicacid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-(4-Piperidin-1-yl-phenyl)-succinamicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008586-1g |
N-(4-Piperidin-1-yl-phenyl)-succinamic acid |
436086-97-4 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008586-1g |
N-(4-Piperidin-1-yl-phenyl)-succinamic acid |
436086-97-4 | 1g |
6144.0CNY | 2021-07-13 | ||
| TRC | P994743-10mg |
N-(4-Piperidin-1-yl-phenyl)-succinamicacid |
436086-97-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P994743-50mg |
N-(4-Piperidin-1-yl-phenyl)-succinamicacid |
436086-97-4 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P994743-100mg |
N-(4-Piperidin-1-yl-phenyl)-succinamicacid |
436086-97-4 | 100mg |
$ 210.00 | 2022-06-03 | ||
| Alichem | A129004288-5g |
4-Oxo-4-((4-(piperidin-1-yl)phenyl)amino)butanoic acid |
436086-97-4 | 95% | 5g |
$890.82 | 2023-09-01 | |
| A2B Chem LLC | AD30952-500mg |
4-Oxo-4-((4-(piperidin-1-yl)phenyl)amino)butanoic acid |
436086-97-4 | 500mg |
$318.00 | 2024-04-20 | ||
| A2B Chem LLC | AD30952-1g |
4-Oxo-4-((4-(piperidin-1-yl)phenyl)amino)butanoic acid |
436086-97-4 | 1g |
$495.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437469-1g |
4-Oxo-4-((4-(piperidin-1-yl)phenyl)amino)butanoic acid |
436086-97-4 | 95+% | 1g |
¥2125.00 | 2024-05-13 |
N-(4-Piperidin-1-yl-phenyl)-succinamicacid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-(4-Piperidin-1-yl-phenyl)-succinamicacid
N-(4-Piperidin-1-yl-phenyl)-Succinamic Acid: A Comprehensive Overview
N-(4-Piperidin-1-yl-phenyl)-succinamic acid, also known by its CAS number 436086-97-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a succinamic acid moiety attached to a piperidine-substituted phenyl group, creating a structure that exhibits both hydrophilic and hydrophobic characteristics. Recent studies have highlighted its role in various biological systems, making it a promising candidate for further exploration.
The structural integrity of N-(4-piperidin-1-yl-phenyl)-succinamic acid is derived from its two primary components: the succinamic acid backbone and the piperidine ring. The succinamic acid group contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological targets. On the other hand, the piperidine ring introduces rigidity and enhances the molecule's lipophilicity, which is essential for membrane permeability. This combination makes the compound an ideal scaffold for designing bioactive molecules.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-(4-piperidin-1-yl-phenyl)-succinamic acid with greater accuracy. Studies using molecular docking techniques have revealed potential binding affinities with various therapeutic targets, including enzymes involved in neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound could inhibit the activity of beta-secretase, an enzyme implicated in Alzheimer's disease. These findings underscore its potential as a lead compound for developing treatments against neurodegenerative disorders.
In addition to its therapeutic applications, N-(4-piperidin-1-yl-phenyl)-succinamic acid has shown promise in the field of bioconjugation. Its carboxylic acid group can be readily modified to attach various functional groups, enabling its use as a linker in peptide synthesis or as a component in drug delivery systems. Researchers have explored its use in click chemistry reactions, where it serves as a versatile building block for constructing complex molecules with tailored functionalities.
The synthesis of N-(4-piperidin-1-yl-phenyl)-succinamic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent optimizations in synthetic protocols have improved yields and reduced reaction times, making large-scale production more feasible. For example, a 2022 study reported the use of microwave-assisted synthesis to expedite the formation of the key intermediate, highlighting the importance of green chemistry principles in modern organic synthesis.
From an environmental standpoint, N-(4-piperidin-1-yl-phenyl)-succinamic acid exhibits favorable biodegradation properties, as demonstrated by recent eco-toxicological studies. Its ability to degrade under aerobic conditions suggests that it poses minimal risk to aquatic ecosystems when used responsibly. This characteristic is particularly important for industries seeking sustainable chemical solutions.
In conclusion, N-(4-piperidin-1-y phenyl)-succinamic acid stands out as a versatile and bioactive compound with diverse applications across multiple disciplines. Its structural features, combined with recent research findings, position it as a valuable tool in drug discovery and chemical synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in advancing scientific and medical frontiers.
436086-97-4 (N-(4-Piperidin-1-yl-phenyl)-succinamicacid) Related Products
- 5414-99-3(Glutaranilic Acid)
- 160777-08-2(7-Oxo-7-(phenylamino)heptanoic Acid)
- 149648-52-2(Suberanilic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)